N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-4-isopropoxybenzamide

• IUPAC Name: N-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C15H17N3O4/c1-8(2)22-11-6-4-10(5-7-11)13(19)17-12-9(3)16-15(21)18-14(12)20/h4-8H,1-3H3,(H,17,19)(H2,16,18,20,21)
• InChI Key: BPKMUMZRTNOAFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)NC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol
• Solubility: >45.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dihydroxy-6-methyl-5-pyrimidinyl)-4-isopropoxybenzamide, commonly known as DRB (5,6-dichloro-1-beta-D-ribofuranosylbenzimidazole), is a synthetic compound that has been widely used in scientific research. DRB has been reported to have various biochemical and physiological effects, making it a valuable tool for investigating different cellular processes.

Mechanism of Action

DRB works by inhibiting the activity of RNA polymerase II, which is involved in the transcription of mRNA. It binds to the active site of RNA polymerase II and prevents the elongation of RNA chains. This leads to the inhibition of transcription and the accumulation of short RNA fragments.
Biochemical and Physiological Effects:
DRB has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of telomerase and inducing DNA damage. DRB has also been reported to inhibit the replication of HIV-1 by inhibiting the transcription of viral RNA. Additionally, DRB has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DRB has several advantages as a research tool. It is a potent and selective inhibitor of RNA polymerase II, which allows for the specific inhibition of transcription. Additionally, DRB is stable and can be easily synthesized in the laboratory. However, DRB has some limitations. It has been reported to have off-target effects on other cellular processes, which can complicate the interpretation of results. Additionally, DRB can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of DRB in scientific research. One potential application is in the study of epigenetic regulation. DRB has been shown to affect histone modifications and chromatin structure, which suggests that it may have a role in the regulation of gene expression through epigenetic mechanisms. Additionally, DRB may have potential as a therapeutic agent for cancer and viral infections. Further research is needed to fully understand the potential of DRB in these areas.

Synthesis Methods

DRB is synthesized by reacting 5,6-dichlorobenzimidazole with isopropoxyamine in the presence of a base, followed by reaction with ribose and phosphorylation. This method has been well-established and is commonly used in laboratories.

Scientific Research Applications

DRB has been extensively used in scientific research as a tool to investigate various cellular processes. It has been reported to inhibit RNA polymerase II, which is involved in the transcription of mRNA. DRB has been used to study the transcriptional regulation of genes and the mechanism of RNA processing. Additionally, DRB has been used to investigate the role of RNA polymerase II in DNA damage repair and the regulation of telomerase activity.